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Compound of Interest

Compound Name: Didecyl adipate

Cat. No.: B089541

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides essential, step-
by-step procedures for the proper disposal of didecyl adipate, a common plasticizer and
solvent. Adherence to these protocols is critical for maintaining laboratory safety, environmental
protection, and regulatory compliance.

Immediate Safety and Disposal Plan

Didecyl adipate is generally not classified as a hazardous waste. However, proper disposal
procedures must be followed in accordance with local, state, and federal regulations. The
primary steps involve determining the nature of the waste, selecting the appropriate disposal
route, and ensuring safe handling throughout the process.

Key Physical and Chemical Properties

Understanding the properties of didecyl adipate is the first step in handling it safely. This data
is crucial for assessing potential hazards and ensuring compatibility with disposal containers
and other chemicals.
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Property Value

CAS Number 105-97-5

Molecular Formula C26H5004

Molecular Weight 426.67 g/mol

Appearance Colorless, oily liquid

Boiling Point 442.0 £ 13.0 °C (Predicted)[1]

Melting Point 27.4 °C[1]

Flash Point 198.4 °C[1]

Density 0.918 £ 0.06 g/cm3 (Predicted)[1]

Solubility Slightly soluble in water; miscible with ethanol,

ether, and organic solvents.

Experimental Protocol for Waste Disposal

The following protocol outlines the detailed methodology for preparing didecyl adipate waste

for disposal. This procedure is designed to be implemented by trained laboratory personnel.

Objective: To safely collect, label, and store didecyl adipate waste for proper disposal.

Materials:

o Didecyl adipate waste

o Chemically compatible waste container (e.g., high-density polyethylene - HDPE)

o Appropriate personal protective equipment (PPE): safety glasses, lab coat, and nitrile gloves

e Hazardous waste labels

o Permanent marker

e Fume hood
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Procedure:
o Waste Identification and Segregation:
o Confirm that the waste stream is primarily didecyl adipate.

o Do not mix didecyl adipate waste with other chemical waste streams, particularly strong
oxidizing agents, acids, or bases, to prevent unintended reactions.

o Personal Protective Equipment (PPE):

o Before handling the waste, don appropriate PPE, including safety glasses, a lab coat, and
nitrile gloves.

» Container Selection and Labeling:

o Select a clean, dry, and chemically compatible waste container with a secure, tight-fitting
lid.

o Affix a "Hazardous Waste" label to the container. Even if didecyl adipate is not federally
regulated as hazardous, it is best practice to label it clearly.

o Using a permanent marker, write the full chemical name ("Didecyl Adipate"), the date of
accumulation, and the name of the principal investigator or lab manager on the label.

¢ Waste Accumulation:

o Perform all transfers of didecyl adipate waste inside a certified chemical fume hood to
minimize inhalation exposure.

o Carefully pour the waste into the labeled container, avoiding spills.
o Do not fill the container to more than 90% of its capacity to allow for expansion.
o Securely close the container lid after each addition of waste.

e Storage:
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o Store the waste container in a designated satellite accumulation area within the laboratory.
o Ensure the storage area is well-ventilated and away from sources of heat or ignition.

o Store the container in secondary containment to prevent the spread of material in case of
a leak.

» Disposal Request:

o Once the waste container is full or is no longer needed, arrange for its disposal through
your institution's Environmental Health and Safety (EH&S) office.

o Follow your institution's specific procedures for requesting a chemical waste pickup.

Decision-Making Workflow for Didecyl Adipate
Disposal

The following diagram illustrates the logical steps to follow when determining the proper
disposal route for didecyl adipate.
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Disposal decision workflow for didecyl adipate.

By following these detailed procedures and decision-making workflows, laboratory
professionals can ensure the safe and compliant disposal of didecyl adipate, thereby
protecting themselves, their colleagues, and the environment. Always consult your institution's
specific waste management policies and your chemical hygiene plan for any additional
requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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